3-fluoro-N-(6-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide

• IUPAC Name: 3-fluoro-N-[6-[2-(4-methoxyanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]benzamide
• InChI: InChI=1S/C20H17FN4O3S/c1-28-16-7-5-15(6-8-16)22-18(26)12-29-19-10-9-17(24-25-19)23-20(27)13-3-2-4-14(21)11-13/h2-11H,12H2,1H3,(H,22,26)(H,23,24,27)
• InChI Key: OOAHITBKVSVTGA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NN=C(C=C2)NC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C20H17FN4O3S
• Molecular Weight: 412.4 g/mol

Description

3-fluoro-N-(6-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide is a useful research compound. Its molecular formula is C20H17FN4O3S and its molecular weight is 412.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Application in Kinase Inhibitor Research

3-fluoro-N-(6-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide is a compound structurally related to potent and selective Met kinase inhibitors. The substitution at specific positions of the compound structure has been shown to improve enzyme potency and aqueous solubility, as well as kinase selectivity. An analogue of this compound demonstrated complete tumor stasis in a Met-dependent human gastric carcinoma xenograft model following oral administration, leading to its advancement into phase I clinical trials (Schroeder et al., 2009).

Role in Neurodegenerative Disease Research

A compound structurally related to this compound, used as a selective serotonin 1A (5-HT(1A)) molecular imaging probe, has contributed significantly to neurodegenerative disease research, specifically Alzheimer's disease. It enabled the quantification of 5-HT(1A) receptor densities in the living brains of Alzheimer's disease patients using positron emission tomography (PET) (Kepe et al., 2006).

Synthesis of Novel Pyrimidine Derivatives

In another research, a compound structurally similar to this compound was used as a starting point for synthesizing novel pyrimidine and fused pyrimidine derivatives. However, these synthesized compounds did not exhibit significant antiviral activity against the avian influenza (H5N1) virus (Mahmoud et al., 2011).

Development of Fluorinated Heterocyclic Compounds

The development of fluorinated heterocyclic compounds, including pyrazolones, pyrimidines, coumarines, and benzothiopyranones, has been facilitated using compounds structurally related to this compound. These compounds have shown potential applications in various fields, including medicinal chemistry and material sciences (Shi et al., 1996).